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Introduction
The Escherichia coli RecG protein is a critical helicase involved in DNA repair and

recombination pathways, playing a vital role in rescuing stalled replication forks.[1]

Understanding the transient and stable protein-protein interactions of RecG is paramount for

elucidating its molecular mechanisms and for identifying potential targets for novel antimicrobial

drug development. Cross-linking mass spectrometry (XL-MS) has emerged as a powerful

technique to capture and identify protein interactions in their native cellular environment.[2][3]

This application note provides a detailed protocol for utilizing in vivo XL-MS to identify and

characterize the interacting partners of RecG.

XL-MS works by covalently linking spatially proximal amino acid residues of interacting proteins

using chemical cross-linkers.[1] Subsequent enzymatic digestion and mass spectrometry

analysis identify the cross-linked peptides, providing distance constraints that can reveal

protein-protein interaction interfaces and help to model the architecture of protein complexes.
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[4] The use of MS-cleavable cross-linkers further simplifies data analysis and enhances the

confidence of identified interactions.[3]

Experimental Rationale
This protocol is designed for an in vivo XL-MS study in E. coli to identify proteins that interact

with RecG. By performing the cross-linking reaction within living cells, we can capture

interactions that occur under physiological conditions. The workflow involves cell culture, in vivo

cross-linking, cell lysis, protein digestion, enrichment of cross-linked peptides, and finally, LC-

MS/MS analysis for identification.

Key Interacting Partners of RecG
While a comprehensive XL-MS-derived interactome of RecG is yet to be published, extensive

genetic and biochemical studies have identified several key interacting partners. The most well-

characterized interacting partner of RecG is the Single-Stranded DNA Binding (SSB) protein.[5]

[6][7] The interaction is mediated by the C-terminal tip of SSB docking onto a conserved

surface on the helicase domain of RecG.[5][6] This interaction is crucial for RecG's function in

vivo.[5]

Other proteins that have shown strong genetic interactions with RecG and are likely to be in

close proximity within functional complexes include proteins of the RecF pathway (RecF, RecO,

RecR), RuvABC resolvase complex, PriA, DNA polymerase I (PolA), RNase HI (rnhA), Dam,

UvrD, RadA, and Rep.[6][8]

Quantitative Data Presentation
The following table represents hypothetical quantitative data that could be obtained from an

XL-MS experiment targeting RecG. The data includes the identified interacting protein, the

specific cross-linked peptides from RecG and the interactor, the corresponding amino acid

positions, and a confidence score (e.g., pLink score) for the identified cross-link.
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Residue
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r)

Confiden
ce Score

RecG SSB ...LVKAR... K474
...DFDADD

IP...
D175 4.5e-5

RecG SSB ...GVQR... K614
...DFDADD

IP...
D176 3.2e-4

RecG SSB ...RKTG... K467
...DFDADD

IP...
D177 8.1e-4

RecG RecA ...YSLEK... K123 ...NLVD... K248 1.2e-3

RecG PriA ...AFGKP... K356 ...GEIGR... K112 2.5e-3

Table 1: Hypothetical Quantitative XL-MS Data for RecG Interacting Partners. The confidence

score represents the statistical significance of the identified cross-linked peptide pair. Lower

scores indicate higher confidence. The listed residues on RecG (K474, K614, K467) are based

on published literature suggesting their involvement in the SSB interaction.[6]

Experimental Protocols
This section provides a detailed protocol for an in vivo XL-MS experiment to identify RecG

interacting partners in E. coli.

Materials
E. coli strain expressing tagged RecG (e.g., RecG-FLAG)

Luria-Bertani (LB) medium

Phosphate-buffered saline (PBS), pH 7.4

MS-cleavable cross-linker (e.g., Disuccinimidyl dibutyric urea (DSBU) or PhoX)
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Dimethyl sulfoxide (DMSO)

Lysis buffer (50 mM HEPES-KOH pH 8.0, 150 mM NaCl, 1 mM EDTA, 1% Triton X-100,

protease inhibitor cocktail)

Dithiothreitol (DTT)

Iodoacetamide (IAA)

Trypsin (mass spectrometry grade)

Trifluoroacetic acid (TFA)

Acetonitrile (ACN)

Strong Cation Exchange (SCX) chromatography columns

C18 desalting columns

Mass spectrometer (e.g., Orbitrap Fusion Lumos)

Protocol
Cell Culture and Harvest:

Inoculate a 1 L culture of LB medium with the E. coli strain expressing tagged RecG.

Grow the cells at 37°C with shaking to an OD600 of 0.6-0.8.

Harvest the cells by centrifugation at 5,000 x g for 10 minutes at 4°C.

Wash the cell pellet twice with ice-cold PBS.

In Vivo Cross-linking:

Resuspend the cell pellet in 50 mL of PBS.

Prepare a 100 mM stock solution of the cross-linker in DMSO.
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Add the cross-linker to the cell suspension to a final concentration of 1-2 mM.

Incubate for 30-60 minutes at room temperature with gentle agitation.

Quench the cross-linking reaction by adding Tris-HCl (pH 8.0) to a final concentration of

50 mM and incubate for 15 minutes.

Pellet the cells by centrifugation and wash once with PBS.

Cell Lysis and Protein Extraction:

Resuspend the cell pellet in 10 mL of lysis buffer.

Lyse the cells by sonication on ice.

Clarify the lysate by centrifugation at 20,000 x g for 20 minutes at 4°C.

(Optional) Perform affinity purification using anti-FLAG beads to enrich for RecG and its

cross-linked partners.

Protein Digestion:

Denature the proteins in the lysate by adding urea to a final concentration of 8 M.

Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating

for 1 hour at 37°C.

Alkylate cysteine residues by adding IAA to a final concentration of 20 mM and incubating

for 30 minutes at room temperature in the dark.

Dilute the sample 4-fold with 50 mM ammonium bicarbonate to reduce the urea

concentration to 2 M.

Add trypsin at a 1:50 (w/w) ratio of trypsin to protein and digest overnight at 37°C.

Enrichment of Cross-linked Peptides:

Acidify the digest with TFA to pH < 3.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Desalt the peptide mixture using a C18 column.

Fractionate the desalted peptides using SCX chromatography to enrich for the larger,

more highly charged cross-linked peptides.

LC-MS/MS Analysis:

Analyze the enriched fractions by LC-MS/MS using a high-resolution mass spectrometer.

Employ a data-dependent acquisition method with higher-energy collisional dissociation

(HCD) to fragment the cross-linked peptides. For MS-cleavable cross-linkers, specific

fragmentation energies should be used to induce cleavage of the linker.

Data Analysis:

Process the raw mass spectrometry data using specialized software for cross-link

identification (e.g., pLink, MeroX, XlinkX).

Search the data against an E. coli protein database containing the sequence of the tagged

RecG protein.

Validate the identified cross-linked peptides based on the software's scoring and false

discovery rate (FDR) analysis.
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Caption: In vivo XL-MS workflow for RecG interactome analysis.
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Caption: RecG's role at the stalled replication fork.

Conclusion
Cross-linking mass spectrometry provides a powerful approach to identify and characterize the

interacting partners of RecG in a physiologically relevant context. The detailed protocol and

workflows presented in this application note offer a comprehensive guide for researchers

aiming to unravel the complex interaction network of this essential DNA helicase. The

identification of novel RecG interactors could provide significant insights into the mechanisms

of DNA repair and may unveil new targets for the development of therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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